Cas no 107073-69-8 (1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-)

1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)- structure
107073-69-8 structure
Product Name:1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-
CAS No:107073-69-8
MF:C11H12N2
MW:172.226382255554
CID:3231446
PubChem ID:13626669
Update Time:2025-04-21

1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE, 1-METHYL-3-(PHENYLMETHYL)-
    • 107073-69-8
    • SCHEMBL15885877
    • DB-090182
    • Inchi: 1S/C11H12N2/c1-13-8-7-11(12-13)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: RDAIPNIBITVQCR-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(CC2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 172.100048391Da
  • Monoisotopic Mass: 172.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8Ų
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